Cas no 1512190-89-4 (4-2-(dimethylamino)ethyloxane-4-carboxylic acid)

• Product Name: 4-2-(dimethylamino)ethyloxane-4-carboxylic acid
• CAS No: 1512190-89-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6424374
• PubChem ID: 96761054
• Update Time: 2025-06-10

4-2-(dimethylamino)ethyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)ethyloxane-4-carboxylic acid
• EN300-1768802
• 1512190-89-4
• 4-[2-(dimethylamino)ethyl]oxane-4-carboxylic acid

• Inchi： 1S/C10H19NO3/c1-11(2)6-3-10(9(12)13)4-7-14-8-5-10/h3-8H2,1-2H3,(H,12,13)
• InChI Key： WQUAUMRZUVZZDN-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CCN(C)C)CC1

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.8Ų

Additional information on 4-2-(dimethylamino)ethyloxane-4-carboxylic acid

Comprehensive Overview of 4-2-(dimethylamino)ethyloxane-4-carboxylic acid (CAS No. 1512190-89-4)

In the realm of organic chemistry and pharmaceutical research, 4-2-(dimethylamino)ethyloxane-4-carboxylic acid (CAS No. 1512190-89-4) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, is a derivative of oxane (tetrahydropyran) with a dimethylaminoethyl substituent and a carboxylic acid functional group. Its molecular framework makes it a versatile intermediate in synthetic chemistry, particularly in the development of bioactive molecules and drug candidates.

The growing interest in 4-2-(dimethylamino)ethyloxane-4-carboxylic acid is partly driven by its relevance to modern drug discovery. Researchers are increasingly exploring its role as a building block for small-molecule therapeutics, especially in targeting neurological and metabolic disorders. The compound's carboxylic acid moiety allows for easy derivatization, enabling the creation of esters, amides, and other derivatives with tailored pharmacological properties. This adaptability aligns with current trends in precision medicine and structure-activity relationship (SAR) studies, where subtle molecular modifications can significantly impact efficacy and safety.

From a synthetic perspective, CAS No. 1512190-89-4 exemplifies the importance of heterocyclic chemistry in modern organic synthesis. The oxane ring provides structural rigidity, while the dimethylaminoethyl side chain introduces basicity and potential for hydrogen bonding. These features are critical in designing compounds with improved bioavailability and target selectivity. Recent publications have highlighted its utility in multi-step synthesis workflows, particularly in constructing complex scaffolds for GPCR-targeted drugs and enzyme inhibitors.

In the context of green chemistry and sustainable synthesis, 4-2-(dimethylamino)ethyloxane-4-carboxylic acid has also been investigated for its compatibility with eco-friendly reaction conditions. Researchers are exploring catalytic methods to incorporate this moiety into larger structures without heavy metal catalysts or harsh reagents. This aligns with the pharmaceutical industry's push toward greener synthetic routes and reduced environmental impact, a topic frequently searched in academic and industrial circles.

The compound's physicochemical properties, including its logP and pKa values, make it particularly interesting for drug formulation scientists. Its balanced hydrophilicity-lipophilicity profile suggests potential for both oral and parenteral delivery systems. Moreover, the dimethylamino group's protonation state at physiological pH could influence membrane permeability, a key consideration in blood-brain barrier penetration—a hot topic in central nervous system (CNS) drug development.

Analytical characterization of 1512190-89-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods are crucial for quality control in both research and potential scale-up scenarios. The compound's stability under various conditions (pH, temperature, light) is another area of active investigation, particularly for researchers querying compound storage conditions or degradation pathways in online databases.

In material science applications, derivatives of 4-2-(dimethylamino)ethyloxane-4-carboxylic acid have shown promise as ligands for metal-organic frameworks (MOFs) or polymeric materials with stimuli-responsive properties. The combination of hydrogen-bonding capacity (via the carboxylic acid) and coordination potential (through the tertiary amine) makes it a versatile linker in supramolecular chemistry. This intersects with trending searches around smart materials and functional polymers in scientific literature.

From a regulatory standpoint, while CAS 1512190-89-4 is not classified as hazardous under major chemical inventories, proper laboratory handling procedures should always be followed. Safety data sheets typically recommend standard precautions for handling organic compounds, including the use of personal protective equipment (PPE). This information is frequently sought after in chemical safety databases and research protocol guides.

The commercial availability of 4-2-(dimethylamino)ethyloxane-4-carboxylic acid through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing and bulk synthesis options are common queries among procurement specialists, reflecting the compound's transition from a research curiosity to a practical synthetic tool. Custom derivatization services offered by some suppliers further enhance its accessibility for drug discovery programs.

Looking ahead, the scientific community anticipates expanded applications for this oxane derivative, particularly in bioconjugation chemistry and prodrug design. Its structural features position it well for creating cleavable linkers in antibody-drug conjugates (ADCs) or as a modulator of physicochemical properties in drug candidates. These applications resonate with current industry focus areas frequently searched in pharmaceutical development forums and patent literature.

In summary, 4-2-(dimethylamino)ethyloxane-4-carboxylic acid (CAS No. 1512190-89-4) represents a compelling case study in how targeted molecular design can yield versatile intermediates with broad utility across medicinal chemistry, materials science, and synthetic methodology development. Its continued study promises to contribute valuable insights to these dynamic fields while addressing many of the practical challenges highlighted in contemporary chemical research.